Cas no 145493-99-8 (3-Bromo-5-(2-thienyl)Benzoic acid)

• Product Name: 3-Bromo-5-(2-thienyl)Benzoic acid
• CAS No: 145493-99-8
• MF: C₁₁H₇BrO₂S
• MW: 283.141081094742
• CID: 2106055
• Update Time: 2023-08-03

3-Bromo-5-(2-thienyl)Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(2-thienyl)Benzoic acid
• 3-Bromo-5-(2-thienyl)Benzoic acid

• Inchi： 1S/C11H7BrO2S/c12-9-5-7(10-2-1-3-15-10)4-8(6-9)11(13)14/h1-6H,(H,13,14)
• InChI Key： RMKNUKXSHMAUJX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)C1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 65.5